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Compound of Interest

Compound Name: Fmoc-Lys(5-FITC)-OH

Cat. No.: B12402721

For Researchers, Scientists, and Drug Development Professionals

Fmoc-Lys(5-FITC)-OH is a fluorescently labeled amino acid derivative crucial for the synthesis
of labeled peptides and proteins. Its use in research and development necessitates a thorough
understanding of its safety profile and proper handling procedures to ensure the well-being of
laboratory personnel and the integrity of experimental outcomes. This technical guide provides
a comprehensive overview of the safety and handling precautions for Fmoc-Lys(5-FITC)-OH,
drawing from available safety data sheets and product information.

Hazard Identification and Classification

According to the available Safety Data Sheet (SDS), Fmoc-Lys(5-FITC)-OH is not classified as
a hazardous substance or mixture. However, as with any chemical reagent, it is prudent to
handle it with care to avoid potential health effects. The primary routes of exposure are
inhalation, skin contact, and eye contact.

Potential Health Effects:
 Inhalation: May be harmful if inhaled and could cause respiratory tract irritation.[1][2]

o Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[1]

[2]

o Eye Contact: May cause eye irritation.[1]
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 Ingestion: May be harmful if swallowed.

At present, there is no data available on carcinogenic, mutagenic, or reproductive effects. No
components of this product at levels greater than or equal to 0.1% are identified as probable,
possible, or confirmed human carcinogens by IARC, ACGIH, or NTP.

Physical and Chemical Properties

A summary of the known physical and chemical properties of Fmoc-Lys(5-FITC)-OH is
provided in the table below.

Property Value Reference
Chemical Formula C42H35N309S

CAS Number 1095493-05-2

Appearance Solid

Solubility Soluble in organic solvents

) N Stable under recommended
Chemical Stability N
storage conditions.

Safe Handling and Storage

Proper handling and storage are paramount to maintaining the stability of Fmoc-Lys(5-FITC)-
OH and ensuring a safe laboratory environment.

Handling Precautions

o Engineering Controls: Use only in areas with appropriate exhaust ventilation, such as a
chemical fume hood. Ensure that eyewash stations and safety showers are readily
accessible.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.

o Skin Protection: Wear protective gloves and a lab coat.
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o Respiratory Protection: If dust is generated, a dust respirator is recommended. For
operations with the potential for significant inhalation exposure, a self-contained breathing
apparatus should be used.

o General Hygiene: Avoid inhalation, and contact with eyes and skin. Avoid the formation of
dust and aerosols. Wash hands thoroughly after handling.

Storage Conditions

Store the compound in a tightly sealed container in a cool, well-ventilated area. Keep away
from direct sunlight and sources of ignition. The recommended storage temperatures and
expected stability are outlined below.

Storage Condition Powder Stability In Solvent Stability  Reference
-20°C 3 years 1 month

4°C 2 years Not specified

-80°C Not specified 6 months

The product can be shipped at room temperature for a duration of less than two weeks.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures promptly.

Accidental Release Measures

o Small Spills: Use appropriate tools to carefully sweep or scoop up the spilled solid material
and place it into a suitable container for disposal.

e Large Spills: Use a shovel to collect the material and place it in a convenient waste disposal
container. Avoid generating dust. Ventilate the area and wash the spill site after material
pickup is complete.

First Aid Measures
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water. Call a physician if irritation develops.

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide
cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation. Seek medical
attention.

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.

Fire-Fighting and Disposal Considerations
Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.
e Hazardous Combustion Products: During a fire, irritant fumes may be emitted.

o Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus
and full protective gear.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

Experimental Workflow and Hazard Control

The following diagrams illustrate the general workflow for safely handling chemical reagents
and the hierarchy of controls for minimizing exposure.
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Caption: Workflow for the safe handling of chemical reagents.
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Caption: Hierarchy of controls for minimizing chemical exposure.

Disclaimer: The information provided in this guide is based on currently available safety data
sheets and is intended for use by qualified professionals. It is not exhaustive and should be
used as a supplement to, not a replacement for, comprehensive safety training and institutional
safety protocols. The user is solely responsible for the safe use of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402721#safety-and-handling-precautions-for-fmoc-
lys-5-fitc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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